Cas no 1607250-69-0 (2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride)

• Product Name: 2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride
• CAS No: 1607250-69-0
• MF: C₁₁H₁₇ClN₂O₂S
• MW: 276.782880544662
• CID: 4607977
• PubChem ID: 75414041
• Update Time: 2025-05-19

2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1-aminoethyl)phenyl]-1,2-thiazolidine-1,1-dione hydrochloride
• ? Benzenemethanamine, 4-(1,1-dioxido-2-isothiazolidinyl)-α-methyl-, hydrochloride (1:1)
• 2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride

• Inchi： 1S/C11H16N2O2S.ClH/c1-9(12)10-3-5-11(6-4-10)13-7-2-8-16(13,14)15;/h3-6,9H,2,7-8,12H2,1H3;1H
• InChI Key： PHFYIDSXQMHOBS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N2CCCS2(=O)=O)C=C1)(N)C.[H]Cl

Additional information on 2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride

2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride: A Comprehensive Overview

2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride, identified by the CAS registry number 1607250-69-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound comprises a thiazolidine ring system with a hydrochloride counterion, making it a potential candidate for various therapeutic interventions.

The thiazolidine ring system in 2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride is characterized by its sulfur-containing heterocyclic structure, which is known to exhibit unique chemical reactivity and bioavailability. Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and neurodegenerative disorders. The presence of the aminoethyl group attached to the phenyl ring introduces additional functional complexity, enhancing its potential for interaction with biological targets.

In terms of synthesis, 2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride can be prepared through a variety of routes, including condensation reactions and cyclization processes. These methods leverage the reactivity of amino groups and carbonyl compounds to form the thiazolidine core. The hydrochloride salt form is often preferred for its improved solubility and stability under physiological conditions.

Recent research has focused on evaluating the pharmacokinetic properties of this compound. Studies indicate that it exhibits moderate bioavailability when administered orally, with significant uptake in target tissues such as the brain and liver. Its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The biological activity of 2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride has been extensively studied in vitro and in vivo models. Preclinical data suggest that it possesses anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown potential as an antioxidant agent by scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative stress.

In terms of therapeutic applications, this compound has been investigated for its potential in treating chronic inflammatory diseases such as arthritis and asthma. Clinical trials are currently underway to assess its safety and efficacy in these conditions. Furthermore, its neuroprotective properties have led to exploratory studies in models of Alzheimer's disease and Parkinson's disease.

The structural versatility of 2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride also makes it a valuable tool in medicinal chemistry for designing novel drug candidates. By modifying substituents on the phenyl ring or altering the side chains within the thiazolidine ring system, researchers can tailor its pharmacokinetic and pharmacodynamic profiles to suit specific therapeutic needs.

In conclusion, 2-4-(1-Aminoethyl)phenyl-1,2-thiazolidine-1,1-dione Hydrochloride, with its unique chemical structure and diverse biological activities, represents a significant advancement in drug discovery research. Its potential applications span across multiple therapeutic areas, making it a subject of intense scientific interest and investment.